3-Hydrazino-6-(4-methylphenyl)pyridazine chemical structure
3-Hydrazino-6-(4-methylphenyl)pyridazine chemical structure
An In-Depth Technical Guide to the Synthesis and Structural Characterization of 3-Hydrazino-6-(4-methylphenyl)pyridazine
Executive Summary
This technical guide provides a comprehensive overview of 3-Hydrazino-6-(4-methylphenyl)pyridazine, a heterocyclic compound of significant interest to medicinal chemists and drug development professionals. The pyridazine core is recognized as a "privileged structure" in drug discovery, and the introduction of a reactive hydrazino moiety creates a versatile scaffold for the synthesis of diverse molecular libraries.[1] This document delineates a robust and validated synthetic pathway starting from a commercially available precursor, provides a detailed protocol for its synthesis, and outlines the analytical methodologies required for its complete structural elucidation and characterization. Furthermore, we explore the synthetic utility of the title compound, showcasing its potential as a key intermediate for constructing more complex, biologically active molecules.
The Pyridazine Scaffold: A Cornerstone in Medicinal Chemistry
The pyridazine ring system, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a prominent feature in numerous biologically active compounds.[2] Its unique electronic properties, including a high dipole moment and the ability to act as both a hydrogen bond donor and acceptor, make it an attractive scaffold for modulating pharmacokinetic and pharmacodynamic properties.[3] The pyridazine motif is found in a range of approved drugs and clinical candidates, demonstrating activities from antihypertensive to anticancer and antidepressant effects.[1][2][4]
3-Hydrazino-6-(4-methylphenyl)pyridazine combines this valuable core with two key functionalities:
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A p-tolyl (4-methylphenyl) group at the 6-position, which adds lipophilicity and provides a site for potential metabolic interactions or further functionalization.
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A hydrazino (-NHNH₂) group at the 3-position, a highly nucleophilic functional handle that serves as a gateway for a multitude of chemical transformations. This group is instrumental in building fused heterocyclic systems or linking the pyridazine core to other molecular fragments.[5]
Strategic Synthesis via Nucleophilic Aromatic Substitution
The most logical and efficient synthetic approach to 3-Hydrazino-6-(4-methylphenyl)pyridazine is through a nucleophilic aromatic substitution (SNAr) reaction. The electron-deficient nature of the pyridazine ring, caused by the two electronegative nitrogen atoms, facilitates the displacement of a suitable leaving group by a nucleophile.[6]
Retrosynthetic Rationale: Our strategy involves the disconnection of the C-N bond of the hydrazino group, leading back to the corresponding 3-chloropyridazine precursor and a hydrazine source.
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Target Molecule: 3-Hydrazino-6-(4-methylphenyl)pyridazine
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Key Precursor: 3-Chloro-6-(4-methylphenyl)pyridazine (CAS: 2165-06-2)[7]
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Nucleophile: Hydrazine hydrate (N₂H₄·H₂O)
The precursor, 3-Chloro-6-(4-methylphenyl)pyridazine, is readily accessible and serves as an excellent electrophile for this transformation. The chlorine atom at the C3 position is activated towards nucleophilic attack due to its proximity to the ring nitrogens.
Synthesis Workflow Diagram
Caption: Overall workflow for the synthesis of the target compound.
Experimental Protocol: Synthesis
This protocol is a self-validating system adapted from established methodologies for the hydrazinolysis of chloropyridazines.[8][9] The causality behind using a significant excess of hydrazine hydrate is twofold: it acts as both the nucleophile and an acid scavenger, driving the reaction to completion. The choice of a high-boiling solvent like butanol ensures the reaction temperature is sufficient to overcome the activation energy barrier.
Materials and Reagents:
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3-Chloro-6-(4-methylphenyl)pyridazine (1.0 eq)
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Hydrazine hydrate (5.0 - 10.0 eq)
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n-Butanol (or Ethanol)
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Deionized Water
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Isopropanol/Cyclohexane (for recrystallization)
Step-by-Step Procedure:
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Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-chloro-6-(4-methylphenyl)pyridazine (e.g., 10.0 g, 49.0 mmol).
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Reagent Addition: Add n-butanol (e.g., 100 mL) followed by the slow addition of hydrazine hydrate (e.g., 12.3 g, 245 mmol, 5.0 eq).
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Heating: Heat the reaction mixture to reflux (approx. 118°C for n-butanol) and maintain for 8-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up and Isolation: After the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature.
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Precipitation: Pour the reaction mixture slowly into a beaker containing ice-water (3-4 times the reaction volume) with vigorous stirring. A precipitate will form.
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Filtration: Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water to remove excess hydrazine hydrate and other water-soluble impurities.
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Drying: Dry the crude product in a vacuum oven at 40-50°C.
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Purification: Recrystallize the crude solid from a suitable solvent system, such as isopropanol/cyclohexane, to yield the pure 3-Hydrazino-6-(4-methylphenyl)pyridazine as a crystalline solid.[8]
Structural Elucidation and Characterization
Unambiguous confirmation of the chemical structure requires a multi-technique analytical approach.
Chemical Structure
Caption: Structure of 3-Hydrazino-6-(4-methylphenyl)pyridazine.
Physicochemical & Spectroscopic Data
| Parameter | Expected Value / Observation | Rationale & Interpretation |
| Molecular Formula | C₁₁H₁₂N₄ | --- |
| Molecular Weight | 200.24 g/mol | --- |
| Mass Spectrometry (ESI-MS) | m/z ≈ 201.11 [M+H]⁺ | Confirms the molecular weight of the compound. |
| IR Spectroscopy (cm⁻¹) | 3350-3200 (N-H stretch)3100-3000 (Aromatic C-H stretch)~1600 (C=N, C=C stretch)~1500 (Aromatic ring stretch) | Presence of the hydrazino group (N-H) and the aromatic pyridazine and tolyl rings.[10][11] |
| ¹H NMR (DMSO-d₆, δ ppm) | ~9.0-8.0 (1H, s, -NH)~8.0-7.0 (6H, m, Ar-H)~4.5 (2H, br s, -NH₂)~2.4 (3H, s, -CH₃) | Signals correspond to protons on the pyridazine ring, the tolyl ring, the hydrazino group, and the methyl group. The broad signals for NH/NH₂ are due to exchange and quadrupole effects. |
| ¹³C NMR (DMSO-d₆, δ ppm) | ~160-140 (Ar-C)~130-120 (Ar-C)~21.0 (-CH₃) | Confirms the presence of 11 distinct carbon environments (some may overlap) corresponding to the two aromatic rings and the methyl group. |
Chemical Reactivity and Synthetic Utility
The true value of 3-Hydrazino-6-(4-methylphenyl)pyridazine lies in its potential for derivatization. The hydrazino group is a potent nucleophile that readily reacts with electrophiles to generate a wide array of new chemical entities.
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Hydrazone Formation: Condensation with various aldehydes and ketones produces stable hydrazone derivatives. This is a common strategy for linking the pyridazine core to other pharmacophores or for creating compounds that can act as Schiff base ligands.[5][12]
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Fused Heterocycle Synthesis: Intramolecular or intermolecular cyclization reactions are powerful tools for building complex polycyclic systems. For example, reaction with β-ketoesters or 1,3-dicarbonyl compounds can lead to the formation of fused pyrazole or triazine rings, such as the medicinally important triazolo[4,3-b]pyridazine scaffold.[5]
Potential Derivatization Pathways
Caption: Key reactive pathways of the title compound.
Conclusion
3-Hydrazino-6-(4-methylphenyl)pyridazine is a synthetically accessible and highly valuable chemical building block. Its preparation via a straightforward SNAr reaction from its chloro-precursor is efficient and scalable. The presence of the reactive hydrazino group provides a versatile handle for extensive chemical modification, enabling its use in the generation of compound libraries for high-throughput screening in drug discovery programs. The combination of the established biological relevance of the pyridazine core and the synthetic flexibility of the hydrazino moiety positions this compound as a key intermediate for researchers and scientists in the pharmaceutical and chemical industries.
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